Cas no 2097068-72-7 (1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea)
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea is a specialized urea derivative featuring two 1-benzyl-4-trifluoromethyl-piperidin-4-yl moieties. This compound is of interest in medicinal chemistry and drug discovery due to its structural complexity, which incorporates both trifluoromethyl and benzyl groups—functional motifs known to influence pharmacokinetic properties. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the piperidine scaffold contributes to conformational rigidity. Such characteristics make it a potential candidate for research targeting enzyme inhibition or receptor modulation. Its synthesis and applications are primarily explored in academic and pharmaceutical settings for developing biologically active molecules.
2097068-72-7 structure
Product Name:1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea
CAS No:2097068-72-7
MF:C27H32F6N4O
MW:542.559607505798
MDL:MFCD30344698
CID:4778067
Update Time:2025-10-14
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea Chemical and Physical Properties
Names and Identifiers
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- 1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea
- SB35327
- 1,3-Bis(1-benzyl-4-(trifluoromethyl)piperidin-4-yl)urea
- 1,3-Bis-(1-benzyl-4-(trifluoromethyl)piperidin-4-yl)-urea
-
- MDL： MFCD30344698
- Inchi： 1S/C27H32F6N4O/c28-26(29,30)24(11-15-36(16-12-24)19-21-7-3-1-4-8-21)34-23(38)35-25(27(31,32)33)13-17-37(18-14-25)20-22-9-5-2-6-10-22/h1-10H,11-20H2,(H2,34,35,38)
- InChI Key： VBXXDWFHDJQUKC-UHFFFAOYSA-N
- SMILES： FC(C1(CCN(CC2C=CC=CC=2)CC1)NC(NC1(C(F)(F)F)CCN(CC2C=CC=CC=2)CC1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 38
- Rotatable Bond Count: 6
- Complexity: 699
- XLogP3: 5.4
- Topological Polar Surface Area: 47.6
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R1197-1g |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea |
2097068-72-7 | 95% | 1g |
15943.2CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R1197-5g |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea |
2097068-72-7 | 95% | 5g |
41384.47CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R1197-500mg |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea |
2097068-72-7 | 95% | 500mg |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R1197-250mg |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea |
2097068-72-7 | 95% | 250mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R1197-100mg |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea |
2097068-72-7 | 95% | 100mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R1197-50mg |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea |
2097068-72-7 | 95% | 50mg |
1797.85CNY | 2021-05-08 | |
| eNovation Chemicals LLC | D969938-100mg |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea |
2097068-72-7 | 95% | 100mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | D969938-250mg |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea |
2097068-72-7 | 95% | 250mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | D969938-500mg |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea |
2097068-72-7 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | D969938-1g |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea |
2097068-72-7 | 95% | 1g |
$2105 | 2024-07-28 |
1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea Suppliers
Amadis Chemical Company Limited
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(CAS:2097068-72-7)1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea
Order Number:A1031313
Stock Status:in Stock
Quantity:50mg/100mg/250mg/500mg/5g/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:45
Price ($):232.0/356.0/602.0/1094.0/5348.0/2060.0
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1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2097068-72-7)1,3-Bis-(1-benzyl-4-trifluoromethyl-piperidin-4-yl)-urea
Purity:99%/99%/99%/99%/99%/99%
Quantity:50mg/100mg/250mg/500mg/5g/1g
Price ($):232.0/356.0/602.0/1094.0/5348.0/2060.0